Cas no 2639459-02-0 (6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido4,3-cpyridazine-3-carboxylic acid)

6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido4,3-cpyridazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid
- EN300-27782949
- 2639459-02-0
- 6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido4,3-cpyridazine-3-carboxylic acid
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- Inchi: 1S/C13H17N3O4/c1-13(2,3)20-12(19)16-5-4-9-8(7-16)6-10(11(17)18)15-14-9/h6H,4-5,7H2,1-3H3,(H,17,18)
- InChI Key: MPNHWTJGCOXULZ-UHFFFAOYSA-N
- SMILES: O(C(N1CC2C=C(C(=O)O)N=NC=2CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 279.12190603g/mol
- Monoisotopic Mass: 279.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 92.6Ų
6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido4,3-cpyridazine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-27782949-1g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 1g |
$1029.0 | 2023-09-09 | ||
Enamine | EN300-27782949-0.05g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 0.05g |
$864.0 | 2023-09-09 | ||
Enamine | EN300-27782949-10g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 10g |
$4421.0 | 2023-09-09 | ||
Enamine | EN300-27782949-5g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 5g |
$2981.0 | 2023-09-09 | ||
Enamine | EN300-27782949-1.0g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 1g |
$1057.0 | 2023-05-25 | ||
Enamine | EN300-27782949-2.5g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 2.5g |
$2014.0 | 2023-09-09 | ||
Enamine | EN300-27782949-5.0g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 5g |
$3065.0 | 2023-05-25 | ||
Enamine | EN300-27782949-0.5g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 0.5g |
$987.0 | 2023-09-09 | ||
Enamine | EN300-27782949-10.0g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 10g |
$4545.0 | 2023-05-25 | ||
Enamine | EN300-27782949-0.1g |
6-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid |
2639459-02-0 | 0.1g |
$904.0 | 2023-09-09 |
6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido4,3-cpyridazine-3-carboxylic acid Related Literature
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
Additional information on 6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido4,3-cpyridazine-3-carboxylic acid
6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid (CAS No 2639459-02-0)
The compound 6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid, identified by the CAS registry number CAS No 2639459-02-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridazopyridines, which are known for their unique electronic properties and structural versatility. The molecule's structure features a pyrido[4,3-c]pyridazine core with a tert-butoxycarbonyl group at position 6 and a carboxylic acid group at position 3. These functional groups contribute to its reactivity and applicability in diverse chemical reactions.
Recent studies have highlighted the importance of pyridazopyridine derivatives in the development of advanced materials. For instance, researchers have explored the use of CAS No 2639459-02-0 in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications. The tert-butoxycarbonyl group plays a crucial role in modulating the electronic properties of the molecule, enabling it to act as a versatile building block in these applications.
In addition to its role in materials science, 6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid has shown promise in medicinal chemistry. The carboxylic acid group at position 3 allows for easy functionalization, enabling the creation of bioactive derivatives. Recent research has focused on its potential as a lead compound for drug discovery programs targeting various diseases. For example, studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrido[4,3-c]pyridazine core through cyclization reactions and subsequent functionalization to introduce the tert-butoxycarbonyl and carboxylic acid groups. Researchers have optimized these steps to achieve high yields and purity levels.
Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of CAS No 2639459-02-0. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic system, contributing to its stability and reactivity. These findings have been instrumental in guiding further experimental work aimed at expanding its applications.
In conclusion, 6-(tert-butoxy)carbonyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-3-carboxylic acid (CAS No 2639459-02-0) is a versatile compound with wide-ranging applications in materials science and medicinal chemistry. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.
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